Journal Name:Nanoscale
Journal ISSN:2040-3364
IF:6.7
Journal Website:http://pubs.rsc.org/en/journals/journalissues/nr
Year of Origin:2009
Publisher:Royal Society of Chemistry (RSC)
Number of Articles Per Year:2439
Publishing Cycle:Monthly
OA or Not:Not
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-22 , DOI:
10.1155/2023/6553200
Magnesium-based alloys were more prevalent in automobile applications owing to their mechanical properties, low mass, and density. However, its poor mechanical properties are restricting its applications. Therefore, the present study focuses on improving the mechanical properties of AZ31D alloy by reinforcing silicon carbide (SiC) and graphite (Gr) nanoparticles with weight fractions of 2%, 4%, and 6% using stir-casting technique. The microstructure analysis was performed using a scanning electron microscope. The elemental analysis was confirmed using energy-dispersive spectroscopy, and X-ray diffraction was used to study various phases in the nanocomposites. Further, the mechanical properties, such as microhardness, ultimate tensile strength, yield strength, and compression strength of the nanocomposites, were significantly improved by 53%, 59%, 62%, and 82%, respectively, as compared with base alloy.
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-23 , DOI:
10.1155/2023/1312288
This research evaluates the synthesis and characterization of nanometric-sized metallic particles with potential application as support materials for supplying nutrients to plants. Nanoscale Zn, Mn, Fe, and Cu oxides particles were synthesized using microwave-assisted synthesis. Nanoparticles (NPs) were characterized with Fourier transform infrared (FTIR) spectroscopy, X-ray diffraction (XRD), transmission electron microscopy (TEM), thermogravimetric analysis (TGA), specific surface area (SSA), and total chemical analysis. Synthesized NPs were all in oxide forms and characterized for confirmation of size, shape, surface structure, crystalline nature, and study of elemental proportion. The results indicate that synthesized NPs size was ranged between 20 and 50 nm and was all in their respective oxide forms as ZnO, Mn3O4, Fe3O4, and CuO.
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-02 , DOI:
10.1155/2023/2781667
The environmental, economic, and operational limits associated with the physical, chemical, and microbiological techniques for the production of nanoparticles (NPs) are the principal obstructions to their rapid commercial applications in various fields including food packaging and sensing to ensure food quality and safety. Over the years, many reports revealed that the nanotechnological (metal-based NPs) application facilitates an alternate, interactive, reliable, as well as simple technology in the food industries and packaging sector. In this review, we summarized the usage of plant extract for the biosynthesis of bimetallic (Au–Ag) and monometallic counterpart NPs. Further, the impact of reaction conditions and identification of reactive phytochemicals with the reaction mechanism of these nanoparticles was reviewed. The recent progress on the applications of Ag, Au, or Au–Ag NPs in food quality analysis and food packaging was comprehensively discussed. The safety aspect of the nanoparticles for food sector use was also briefly stated.
Study of Friction and Wear Behavior of Graphene-Reinforced AA7075 Nanocomposites by Machine Learning
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-15 , DOI:
10.1155/2023/5723730
In this research, the friction and wear of AA7075 nanocomposites reinforced with graphene and graphite were studied. Graphene’s inclusion dramatically enhanced the material’s mechanical characteristics, friction, and wear resistance. AA7075 is strengthened with less graphene, and AA7075, reinforced with more graphite, exhibits similar wear and friction behavior. Wear rate and coefficient of friction predictions for AA7075-graphene nanocomposites were made using five machine learning (ML) regression models. ML simulations reveal that the wear and friction of AA7075-graphene composites are most sensitive to the proportion of graphene presence, the loadings, and the hardness.
Nanoscale ( IF 6.7 ) Pub Date: 2023-05-06 , DOI:
10.1155/2023/5485632
The aim of this study was to assess the radiosensitivity of bismuth sulfide nanoparticles conjugated with a synthetic agonist analog of gonadotropin-releasing hormones in targeted radiotherapy for breast cancer. After synthesis and characterization of nanoparticles, cytotoxicity of nanoparticles was measured by MTT assay, and the survival fraction was determined by colony formation assay. Finally, flow cytometry was performed to identify the mechanism of radiosensitization. Characterization results determined the spherical shape of Bi2S3@BSA with an average size of 8.649 ± 1.6 nm, and Fourier transform infrared confirmed the successful binding of triptorelin to the surface of the nanoparticles. MTT test results show that the Bi2S3@BSA–triptorelin did not cause any toxicity () even up to 75 μg/ml. At all doses of ionizing radiation, colony formation assays showed that the nontoxic concentration of Bi2S3@BSA–triptorelin significantly increased cell death in MCF-7 cells compared to Bi2S3@BSA (). The apoptosis test also confirmed colony formation assay results at all doses and introduced apoptosis as a mechanism of radiosensitivity produced by nanoparticles. Certainly, targeted bismuth sulfide nanoparticles can be a good candidate for increasing radiosensitivity against tumor cells.
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-12 , DOI:
10.1155/2023/2237574
Muscle fatigue as a defense body mechanism against overload is a result of the products of incomplete oxygen oxidation such as reactive oxygen species. Hence, C60 fullerene as a powerful nanoantioxidant can be used to speed up the muscle recovery process after fatigue. Here, the residual effect of C60 fullerene on the biomechanical and biochemical markers of the development of muscle soleus fatigue in rats for 2 days after 5 days of its application was studied. The known antioxidant N-acetylcysteine (NAC) was used as a comparison drug. The atomic force microscopy to determine the size distribution of C60 fullerenes in an aqueous solution, the tensiometry of skeletal muscles, and the biochemical analysis of their tissues and rat blood were used in this study. It was found that after the cessation of NAC injections, the value of the integrated muscle power is already slightly different from the control (5%–7%) on the first day, and on the second day, it does not significantly differ from the control. At the same time, after the cessation of C60 fullerene injections, its residual effect was 45%–50% on the first day, and 17%–23% of the control on the second one. A significant difference (more than 25%) between the pro- and antioxidant balance in the studied muscles and blood of rats after the application of C60 fullerene and NAС plays a key role in the long-term residual effect of C60 fullerene. This indicates prolonged kinetics of C60 fullerenes elimination from the body, which contributes to their long-term (at least 2 days) compensatory activation of the endogenous antioxidant system in response to muscle stimulation, which should be considered when developing new therapeutic agents based on these nanoparticles.
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-21 , DOI:
10.1155/2023/7734847
Every year, ∼2,000 people are killed by lightning in India, with rural areas accounting for 94% of all lightning deaths. In rural locations, a weather and lightning alert system is crucial for alerting and raising awareness about severe weather and lightning. Only a few states in India have expensive lightning alert systems that send out alerts via SMS and mobile apps. Due to a lack of information about weather alert apps, poor network facility, low literacy, and less usage of smartphones, existing alert mechanisms is not reaching all rural populations. As a result, there is a need to build a low-cost lightning alert system in rural areas that alerts and creates awareness in advance about lightning to rural residents using a variety of alerting methods, such as announcements, sirens, WhatsApp, voice call alerts, and email, in addition to existing alert methods to overcome limitations of existing systems. In order to achieve this, we have developed an IoT- and long range (LoRa)-based weather stations, gateways, and announcement systems using ESP32, nanosensors (DHT11, BMP180, rain sensor, and LDR), lightning detector (AS3935), lightning emulator, Arduino Nano, SD card module, and speakers. This prototype is tested in real time by creating lightning radiation using an emulator shield and by monitoring environmental parameters. It sends an alert to authorized persons/village government officials/rural communities through WhatsApp, email, and voice call about abnormal weather situations with the help of cloud platforms. It also alerts and creates safety awareness to rural people in advance about lightning/critical weather condition through announcement system using loudspeakers. In the future, the proposed system will be trained using artificial intelligence to predict the lightning and other hazardous weather situations in advance and alert rural residents about critical weather conditions in early.
Nanoscale ( IF 6.7 ) Pub Date: 2023-02-13 , DOI:
10.1155/2023/1194158
Nanotechnology is one of the most common areas for current research and development in almost all technological fields. A significant factor is the synergistic benefit of nanoscale dimensions over larger scale alteration. Polymer nanoscience is the analysis and application of nanotechnology to polymer nanoparticle matrices, with nanoparticles described as those with at least one dimension of less than 100 nm. The use of polymer nanotechnology and nanocomposites in practical applications is a rapidly developing area. For making polymeric nanofibers from polymer melts and solutions, a spinning technique is used known as electrospinning. Electrospinning is an easy way to produce ultrafine fibers, which is nanosize. For its wide range of variety of spinning polymeric fibers, it is recommended, as well as producing fibers in nanosize accurately. The aim of this project is to use electrospinning to make nanoclay integrated polycaprolactone membranes. The effects of the nanoclay on morphology, thermal, and sorption behaviors of the electrospun membrane were further studied. The scope of this project work is that the electrospun nanocomposites are best studied for biomedical applications. Because of their influence over porosity, pore size, and fiber diameter, they make excellent scaffold materials.
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-20 , DOI:
10.1155/2023/7267093
Metallized cold-spray coatings were employed to make B4C/AA7075 and aluminum + plasma electrolytic oxidation (PEO) duplex coatings on AZ64. In addition, the phase structure, mechanical characteristics, wear, and PEO ceramic coatings examine the corrosion resistance. According to the findings, the PEO ceramic coating comprises α-aluminum oxide and γ-aluminum oxide, with some remnants of B4C still being preserved. PEO ceramic coatings outperformed their corresponding CS counterparts regarding mechanical characteristics and wear resistance. For example, the PEO-B4C coating achieved a hardness of 13.8 GPa and an elastic modulus of 185.5 GPa, which were 21.0% and 23.5%, respectively, more significant than the comparable values for the coating with CS. The PEO-B4C coating was 58% and 15.7% less abrasive than the equivalent CS coating due to its lower wear rate of 4.84 × 10−5 mm3/Nm and relatively lower of 0.64. The density of corrosion current in the PEO-treated B4C-AA7075 coating (3.735 × 106 A/cm2) is similar to the corrosion current density in the untreated CS coatings. Finally, compared to untreated CS B4C-AA7075, the coating’s mechanical characteristics and wear resistance are considerably enhanced by the PEO treatment.
Nanoscale ( IF 6.7 ) Pub Date: 2023-04-26 , DOI:
10.1155/2023/8216889
This work focused on the synthesis of iron oxide nanoparticles by the coprecipitation method with three basic solutions, namely, NH4OH, KOH, and NaOH. The synthesized iron oxides were characterized by various techniques such as XRD, MET, BET, and a SQUID magnetometer. The results showed nanosized particles of 13.2, 9.17, and 8.42 nm and different phases associated to maghemite and maghemite/hematite. The surface areas were 113, 94, and 84 m2/g and the magnetization strength were 58, 61, and 75 emu/g to iron oxides synthesized with NaOH, KOH, and NH4OH, respectively. The magnetic iron oxides obtained using NaOH were more efficient in the removal of lead and arsenic by adsorption than iron oxides obtained with KOH and NH4OH. However, the magnetic strength decreases using NaOH and KOH. The highest adsorption capacities attained for lead and arsenic removal were 16.6 and 14 mg/g, respectively, using NaOH-based iron oxides.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.00 | 137 | Science Citation Index Science Citation Index Expanded | Not |
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